Cas no 633299-25-9 (N-(3-chlorophenyl)-2-methyl-1-oxa-4-azaspiro[4.6]undecane-4-carboxamide)

• Product Name: N-(3-chlorophenyl)-2-methyl-1-oxa-4-azaspiro[4.6]undecane-4-carboxamide
• CAS No: 633299-25-9
• CID: 4656078
• Update Time: 2025-07-23

N-(3-chlorophenyl)-2-methyl-1-oxa-4-azaspiro[4.6]undecane-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(3-chlorophenyl)-2-methyl-1-oxa-4-azaspiro[4.6]undecane-4-carboxamide

Additional information on N-(3-chlorophenyl)-2-methyl-1-oxa-4-azaspiro[4.6]undecane-4-carboxamide

Introduction to N-(3-chlorophenyl)-2-methyl-1-oxa-4-azaspiro[4.6]undecane-4-carboxamide (CAS No. 633299-25-9)

N-(3-chlorophenyl)-2-methyl-1-oxa-4-azaspiro[4.6]undecane-4-carboxamide, identified by its CAS number 633299-25-9, is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of spirocyclic azaspiranes, which are known for their unique structural and pharmacological properties. The presence of both oxygen and nitrogen atoms in its core structure contributes to its diverse chemical reactivity and potential biological activity.

The molecular framework of N-(3-chlorophenyl)-2-methyl-1-oxa-4-azaspiro[4.6]undecane-4-carboxamide is characterized by a spirocyclic arrangement, where two heterocyclic rings are linked at a single carbon atom. This structural motif is particularly interesting because it can influence the compound's solubility, metabolic stability, and interactions with biological targets. The spirocyclic nature also imparts rigidity to the molecule, which can be advantageous in terms of binding affinity and selectivity.

In recent years, there has been a growing interest in spirocyclic compounds due to their potential as pharmacological agents. Spirocyclic azaspiranes, in particular, have been studied for their ability to modulate various biological pathways, including enzyme inhibition and receptor binding. The compound N-(3-chlorophenyl)-2-methyl-1-oxa-4-azaspiro[4.6]undecane-4-carboxamide is no exception and has been explored for its potential therapeutic applications.

One of the key features of this compound is its ability to interact with biological targets in a selective manner. The combination of the chlorophenyl group and the azaspiro structure provides multiple sites for interaction with proteins and enzymes. This has led to investigations into its potential as an inhibitor of various enzymes involved in inflammatory pathways, such as COX-2 and LOX enzymes. Additionally, the oxygen atom in the oxacyclohexane ring can participate in hydrogen bonding interactions, further enhancing its binding affinity.

The synthesis of N-(3-chlorophenyl)-2-methyl-1-oxa-4-azaspiro[4.6]undecane-4-carboxamide involves multiple steps, including cyclization reactions and functional group transformations. The spirocyclic core is typically formed through a cyclization reaction between an oxirane derivative and an aziridine intermediate. The subsequent introduction of the chlorophenyl and carboxamide groups requires careful control of reaction conditions to ensure high yield and purity.

Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound. For instance, transition metal-catalyzed reactions have been employed to facilitate key bond-forming steps, reducing reaction times and improving overall yields. These advancements have made it possible to produce larger quantities of N-(3-chlorophenyl)-2-methyl-1-oxa-4-azaspiro[4.6]undecane-4-carboxamide for further biological testing.

Beyond its potential as a pharmacological agent, N-(3-chlorophenyl)-2-methyl-1-oxa-4-azaspiro[4.6]undecane-4-carboxamide has also been studied for its material science applications. The unique structural properties of spirocyclic compounds make them attractive candidates for use in organic electronics, such as OLEDs (organic light-emitting diodes) and photovoltaic cells. The rigid spirocyclic core can enhance the stability and efficiency of these materials.

The biological activity of N-(3-chlorophenyl)-2-methyl-1-oza-spiro[4.6]undecane-carboxamide has been evaluated through various in vitro assays. These studies have shown that the compound exhibits inhibitory activity against several target enzymes, including COX enzymes involved in inflammation and pain relief. Additionally, preliminary studies suggest that it may have antimicrobial properties, making it a potential candidate for developing new antibiotics or antifungal agents.

The pharmacokinetic properties of this compound are also an area of active research. Understanding how the body processes N-(3-chlorophenyl)-2-methyl-1-oxa-spiro[4.6]undecane-carboxamide(CAS No. 633299-25-9)
are crucial for determining its therapeutic efficacy and safety profile.
Metabolic studies have revealed that the compound undergoes biotransformation primarily through oxidation reactions mediated by cytochrome P450 enzymes.
These findings provide valuable insights into how the body processes this compound
and can help guide future drug development efforts.